Cas no 123476-70-0 (4-Cyano-alpha-chloro benzaldoxime)

4-Cyano-alpha-chloro benzaldoxime structure
123476-70-0 structure
Product Name:4-Cyano-alpha-chloro benzaldoxime
CAS No:123476-70-0
MF:C8H5ClN2O
MW:180.59110045433
CID:2431926
PubChem ID:9603168
Update Time:2025-04-21

4-Cyano-alpha-chloro benzaldoxime Chemical and Physical Properties

Names and Identifiers

    • 4-CYANO-ALPHA-CHLORO BENZALDOXIME
    • 4-cyano-N-hydroxy-benzenecarboximidoyl chloride
    • SCHEMBL1160641
    • (1Z)-4-cyano-N-hydroxybenzenecarboximidoyl chloride
    • 4-Cyanobenzoyl chloride, oxime
    • 123476-70-0
    • RNZZMDCGNWXWRB-FLIBITNWSA-N
    • 4-Cyano-N-hydroxybenzenecarboximidoyl chloride #
    • 4-Cyano-alpha-chloro benzaldoxime
    • MDL: MFCD11616879
    • Inchi: 1S/C8H5ClN2O/c9-8(11-12)7-3-1-6(5-10)2-4-7/h1-4,12H/b11-8-
    • InChI Key: RNZZMDCGNWXWRB-FLIBITNWSA-N
    • SMILES: Cl/C(/C1C=CC(C#N)=CC=1)=N\O

Computed Properties

  • Exact Mass: 180.0090405Da
  • Monoisotopic Mass: 180.0090405Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 56.4Ų
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